molecular formula C19H22N4O4 B6433901 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide CAS No. 1323319-61-4

2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide

Cat. No.: B6433901
CAS No.: 1323319-61-4
M. Wt: 370.4 g/mol
InChI Key: VYAVXKMRXXYVRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic acetamide derivative featuring two distinct moieties: a 2-oxoimidazolidin-1-yl group substituted with a 4-methoxyphenyl ring and a 4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl group. The tetrahydrobenzoxazole moiety, a partially saturated bicyclic system, could influence conformational rigidity and receptor binding.

Properties

IUPAC Name

2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N4O4/c1-26-14-8-6-13(7-9-14)23-11-10-22(19(23)25)12-17(24)20-18-15-4-2-3-5-16(15)21-27-18/h6-9H,2-5,10-12H2,1H3,(H,20,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VYAVXKMRXXYVRB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)NC3=C4CCCCC4=NO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of this compound is C20H20N4O3SC_{20}H_{20}N_{4}O_{3}S, and it features a unique combination of imidazolidinone and benzothiazole moieties. The structure can be represented as follows:

PropertyDetails
IUPAC Name 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide
CAS Number 1286722-18-6
Molecular Weight 396.5 g/mol
Density Not available
Boiling Point Not available

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that integrate various intermediates. The process includes the preparation of imidazolidinone and benzothiazole derivatives followed by coupling reactions under controlled conditions. Common reagents include amines and acids to facilitate bond formation .

The biological activity of the compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. This interaction can modulate various cellular pathways leading to therapeutic effects. For instance, it may exhibit antibacterial, antifungal, and anticancer properties through inhibition of key enzymes involved in these processes .

Pharmacological Studies

Recent studies have demonstrated the pharmacological potential of this compound:

  • Anticancer Activity : In vitro studies indicate that the compound exhibits significant cytotoxic effects against various cancer cell lines. These effects are believed to be mediated through apoptosis induction and cell cycle arrest .
  • Antimicrobial Properties : The compound has shown promising results in inhibiting bacterial growth in several assays. Its mechanism may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.
  • Anti-inflammatory Effects : Preliminary data suggest that this compound can reduce inflammation markers in cellular models, indicating potential use in treating inflammatory diseases .

Case Studies

Several case studies highlight the biological efficacy of this compound:

  • Study on Anticancer Effects : A study conducted on human breast cancer cell lines showed that treatment with varying concentrations of the compound led to a dose-dependent reduction in cell viability. The mechanism was linked to increased reactive oxygen species (ROS) production and subsequent activation of apoptotic pathways .
  • Antimicrobial Evaluation : Another study assessed the antimicrobial activity against strains of Staphylococcus aureus and Escherichia coli. Results indicated a minimum inhibitory concentration (MIC) value significantly lower than that of standard antibiotics, suggesting enhanced efficacy against resistant strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Physicochemical Comparisons

The compound is compared to analogs sharing acetamide linkages or heterocyclic frameworks. Below is a detailed analysis:

Compound Name Molecular Formula Molecular Weight Key Substituents Structural Features
2-[3-(4-Methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)acetamide ~C₁₉H₂₁N₃O₄* ~367.39 4-methoxyphenyl, 2-oxoimidazolidinone Acetamide bridge, tetrahydrobenzoxazole, electron-rich aryl group
2-(4-Fluorophenoxy)-N-(4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)butanamide C₁₇H₁₉FN₂O₃ 318.34 4-fluorophenoxy, butanamide Butanamide chain, fluorophenoxy group, tetrahydrobenzoxazole
2-[2-(4-Cyanophenyl)-1H-benzimidazol-1-yl]-N-[4-oxo-1,3-thiazolidin-3-yl]acetamide derivatives Varies Varies 4-cyanophenyl, benzimidazole, thiazolidinone Acetamide bridge, electron-withdrawing cyano group, fused benzimidazole-thiazolidinone

*Estimated based on structural analysis.

Functional Group Analysis

In contrast, the 4-fluorophenoxy group in the analog from introduces electronegativity, which may favor polar interactions . The 4-cyanophenyl substituent in ’s derivatives is strongly electron-withdrawing, likely altering solubility and target affinity .

Heterocyclic Cores: The imidazolidinone ring in the target compound offers a rigid, hydrogen-bond-accepting scaffold. Comparatively, thiazolidinones () are known for antimicrobial activity due to their sulfur-containing ring, while benzimidazoles () often exhibit antiviral or anticancer properties .

Tetrahydrobenzoxazole Moiety :
Shared with the compound in , this partially saturated bicyclic system may reduce metabolic degradation compared to fully aromatic systems.

Hypothetical Bioactivity

  • The methoxy group could improve blood-brain barrier penetration compared to the fluoro or cyano analogs, making the target compound a candidate for central nervous system targets.
  • The imidazolidinone core may target proteases or kinases, whereas thiazolidinones () are more commonly associated with antibacterial activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.